sodium;(4-aminophenyl)sulfonyl-(4,6-dimethylpyrimidin-2-yl)azanide

• IUPAC Name: sodium;(4-aminophenyl)sulfonyl-(4,6-dimethylpyrimidin-2-yl)azanide
• InChI: InChI=1S/C12H13N4O2S.Na/c1-8-7-9(2)15-12(14-8)16-19(17,18)11-5-3-10(13)4-6-11;/h3-7H,13H2,1-2H3;/q-1;+1
• InChI Key: NGIVTUVVBWOTNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)[N-]S(=O)(=O)C2=CC=C(C=C2)N)C.[Na+]
• Molecular Formula: C12H13N4NaO2S
• Molecular Weight: 300.31 g/mol

Description

Sodium;(4-aminophenyl)sulfonyl-(4,6-dimethylpyrimidin-2-yl)azanide is a useful research compound. Its molecular formula is C12H13N4NaO2S and its molecular weight is 300.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Protein Function Control in Cells : CID has been effectively used to study and control protein function in cells with high precision and spatiotemporal resolution. This technique is particularly valuable for dissecting signal transductions and understanding membrane and protein trafficking (Voss, Klewer, & Wu, 2015).

• Reversible Control of Protein Localization : A novel chemical inducer of protein dimerization has been developed to rapidly control protein localization in living cells, useful for studying cell signaling networks. This technology allows for the activation and deactivation of chemical dimerizers with high spatiotemporal resolution (Aonbangkhen, Zhang, Wu, Lampson, & Chenoweth, 2018).

• Inducible Gene Regulation : Engineered PROTAC-CID systems have been developed for inducible gene regulation and gene editing in mammalian cells. These systems allow fine-tuning of gene expression and multiplexing biological signals (Ma et al., 2023).

• Solving Problems in Cell Biology : CID has been a powerful tool in cell biology, particularly in understanding the signaling paradox in lipid second messengers and small GTPases. It has also led to the development of novel CID substrates and technical advances for better specificity (DeRose, Miyamoto, & Inoue, 2013).

• Water Use Efficiency in Agriculture : In a different context, CID, specifically carbon isotope discrimination, has been used as a selection criterion in barley breeding programs to improve water use efficiency and productivity under various environmental conditions (Anyia et al., 2007).